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Compound of Interest

Compound Name: Neophyl chloride

Cat. No.: B057190 Get Quote

An In-depth Technical Guide to Neophyl Chloride

Introduction
Neophyl chloride, a halogenated organic compound, is a versatile reagent in organic

synthesis.[1][2] This guide provides a comprehensive overview of its chemical identity,

properties, synthesis, and applications, tailored for researchers, scientists, and professionals in

drug development. Its unique structure, featuring a neopentyl-like framework, imparts unusual

reactivity, particularly in nucleophilic substitution reactions, making it a subject of interest for

organic chemists.[3]

Chemical Identity
IUPAC Name: (1-Chloro-2-methylpropan-2-yl)benzene[3][4]

CAS Number: 515-40-2[2][3][4][5]

Other Names: (Chloro-tert-butyl)benzene, 1-chloro-2-methyl-2-phenylpropane, (β-chloro-tert-

butyl)benzene, (2-Chloro-1,1-dimethylethyl)benzene[3][5][6]

Physicochemical Properties
The physical and chemical properties of neophyl chloride are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057190?utm_src=pdf-interest
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/neophyl-chloride-dic4665.html
https://cymitquimica.com/cas/515-40-2/
https://en.wikipedia.org/wiki/Neophyl_chloride
https://en.wikipedia.org/wiki/Neophyl_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Neophyl-chloride
https://cymitquimica.com/cas/515-40-2/
https://en.wikipedia.org/wiki/Neophyl_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Neophyl-chloride
https://www.drugfuture.com/chemdata/neophyl-chloride.html
https://en.wikipedia.org/wiki/Neophyl_chloride
https://www.drugfuture.com/chemdata/neophyl-chloride.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H13Cl/c1-10(2%2C8-11)9-6-4-3-5-7-9/h3-7H%2C8H2%2C1-2H3
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₃Cl [1][2][3][4][5]

Molecular Weight 168.66 g/mol [1][3][5]

Appearance
Clear, colorless to slightly

yellow liquid
[1][3]

Density 1.047 g/cm³ at 25 °C [3][7]

Boiling Point
223 °C (decomposes); 97-98

°C at 10 mmHg
[3][5][7]

Refractive Index nD20 1.5249 [5]

Solubility

Insoluble in water; Soluble in

organic solvents like ether and

benzene

[1]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[1]

Synthesis of Neophyl Chloride
Neophyl chloride can be synthesized through several methods. The most common industrial

preparation involves the electrophilic aromatic substitution of benzene with methallyl chloride.

Synthesis from Benzene and Methallyl Chloride
This widely used method involves the reaction of benzene with methallyl chloride using

concentrated sulfuric acid as a catalyst.[3][5][8]

The following protocol is adapted from Organic Syntheses.[8]

Materials:

Benzene (purified): 500 g (570 ml, 6.4 moles)
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Methallyl chloride (redistilled): 201 g (219 ml, 2.22 moles)

Concentrated sulfuric acid (sp. gr. 1.84): 34.6 g (18.8 ml)

Anhydrous sodium sulfate

Distilled water

Procedure:

In a 2-liter three-necked flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, combine the benzene and concentrated sulfuric acid.

Cool the mixture to 20°C.

Add the methallyl chloride dropwise over a period of 12 hours, maintaining vigorous stirring

and keeping the temperature at 20°C using a water bath.

After the addition is complete, transfer the reaction mixture to a 1-liter separatory funnel and

remove the sulfuric acid layer.

Wash the remaining benzene solution with four 200-ml portions of distilled water until the

final washing is neutral to litmus. This will cause the amber color to disappear, leaving a

colorless solution.[8]

Dry the benzene solution with anhydrous sodium sulfate.

Remove the benzene by distillation under a pressure of about 45 mm.

Pour the liquid residue into a 500-ml flask and distill through a 40-cm Vigreux column under

reduced pressure.

Collect the neophyl chloride fraction boiling at 97–98°C /10 mm. The expected yield is 262–

275 g (70–73%).[8]
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Reactants
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Caption: Synthesis of Neophyl Chloride via Electrophilic Aromatic Substitution.

Other Synthetic Routes
From Neophyl Alcohol: Neophyl chloride was first synthesized by Haller and Ramart via a

nucleophilic substitution reaction of neophyl alcohol with thionyl chloride.[3]

Free Radical Halogenation: It can also be prepared by the free radical halogenation of tert-

butylbenzene.[3]

Reactivity and Applications
Neophyl chloride's reactivity is heavily influenced by the "neopentyl effect," where the bulky

tert-butyl group sterically hinders Sₙ2 nucleophilic substitution at the α-carbon.[3] Additionally,

the absence of β-hydrogens prevents β-hydride elimination reactions.[3] These characteristics

make it a valuable precursor for intermediates that are resistant to common substitution and

elimination pathways.[3]

Key Reactions and Applications:
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Organometallic Reagents: It readily forms a Grignard reagent and can be used to prepare

the versatile organolithium reagent, neophyl lithium, by reaction with lithium.[3][5]

Organic Synthesis: It serves as a crucial intermediate in the production of pharmaceuticals,

agrochemicals, and other fine chemicals.[1][2]

Specific Syntheses: It is used in the synthesis of Phenyltin and can be an intermediate for

medicines and spices.[9]

Safety Information
Neophyl chloride is an irritant and requires careful handling.

Hazard
Category

GHS
Pictogram

Hazard
Statement

Precautionary
Statements

Reference

Skin Irritation

GHS07:

Exclamation

mark

H315: Causes

skin irritation

P264, P280,

P302+P352,

P332+P317,

P362+P364

[1][3]

Eye Irritation

GHS07:

Exclamation

mark

H319: Causes

serious eye

irritation

P264, P280,

P305+P351+P33

8, P337+P317

[1][3]

Respiratory

Irritation

GHS07:

Exclamation

mark

H335: May

cause respiratory

irritation

P261, P271,

P304+P340,

P319,

P403+P233,

P405

[1][3]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container under an inert

atmosphere.[1]

Conclusion
Neophyl chloride is a significant chemical intermediate with unique reactivity due to its

neopentyl structure. A thorough understanding of its properties, synthesis, and safe handling
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procedures is essential for its effective and safe utilization in research and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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